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Compound of Interest

Compound Name: Acrylic acid-d4

CAS No.: 285138-82-1

Cat. No.: B1338162 Get Quote

Executive Summary
Acrylic Acid-d4 (CAS 285138-82-1) is the fully deuterated analog of acrylic acid.[1][2] Its

polymerization yields Poly(acrylic acid-d4) (PAA-d4), a critical material for:

Small-Angle Neutron Scattering (SANS): Providing "zero average contrast" or specific

contrast variation to resolve complex soft matter structures (e.g., micelles, protein-polymer

conjugates).

Mechanistic Probes: Investigating polymerization kinetics via the Kinetic Isotope Effect (KIE).

[3]

Metabolic Stability: Developing deuterated drug delivery vectors with enhanced resistance to

oxidative metabolism.

This guide provides two validated protocols: Free Radical Polymerization (FRP) for robust

synthesis and Reversible Addition-Fragmentation Chain Transfer (RAFT) for precision

architecture control.
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Property Acrylic Acid-h4 (Standard)
Acrylic Acid-d4
(Deuterated)

Structure CH₂=CH-COOH CD₂=CD-COOD

CAS Number 79-10-7 285138-82-1

Molecular Weight 72.06 g/mol 76.09 g/mol

Boiling Point 139 °C 139 °C

Density 1.05 g/mL ~1.10 g/mL (Estimated)

Isotopic Purity N/A Typically ≥98 atom % D

The "Labile Proton" Trap
CRITICAL: The carboxylic acid deuteron (-COOD) is highly exchangeable.

In H₂O: The -COOD rapidly exchanges with solvent protons to form -COOH. The backbone

(CD₂-CD-) remains deuterated.

In D₂O: The -COOD is retained.

Recommendation: For SANS applications requiring full deuteration, polymerization must be

conducted in D₂O or aprotic anhydrous solvents (e.g., dioxane).

Experimental Protocols
Workflow Visualization
The following diagram outlines the critical decision pathways for synthesizing PAA-d4.
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Figure 1: Decision tree for Acrylic Acid-d4 polymerization, highlighting solvent impact on

isotopic integrity.

Protocol A: Free Radical Polymerization (FRP) in D₂O
Best for: High molecular weight, SANS contrast matching studies.

Reagents:

Monomer: Acrylic acid-d4 (1.0 g, ~13 mmol).

Solvent: Deuterium Oxide (D₂O, 99.9% D).

Initiator: Potassium Persulfate (KPS) or ACVA (4,4'-Azobis(4-cyanovaleric acid)).

Note: Standard KPS introduces negligible H-content. For absolute purity, recrystallize KPS

in D₂O.

Step-by-Step Procedure:

Inhibitor Removal: Pass the liquid Acrylic acid-d4 through a small disposable column

packed with inhibitor-remover beads (or basic alumina) directly into a tared reaction vial.

Why: Commercial monomers contain MEHQ which stalls kinetics.

Solution Prep: Dilute monomer to 20 wt% in D₂O (e.g., 1 g AA-d4 in 4 mL D₂O).

Initiator Addition: Add KPS (1 wt% relative to monomer, ~10 mg).

Degassing (Crucial): Seal the vial with a septum. Purge with high-purity Nitrogen or Argon for

20 minutes via a needle.

Mechanism:[4] Oxygen is a radical scavenger. Deuterated monomers are expensive;

failure here is costly.

Polymerization: Place vial in a pre-heated oil bath at 65°C for 12–16 hours under magnetic

stirring.
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Observation: Solution will become viscous.

Purification:

Dilute with D₂O.

Dialyze against D₂O (to keep -COOD) or H₂O (if -COOH is acceptable) using a 3.5 kDa

MWCO membrane for 48 hours.

Isolation: Lyophilize (freeze-dry) to obtain a white, fluffy powder.

Protocol B: RAFT Polymerization (Controlled)
Best for: Targeted molecular weight, block copolymers, drug delivery vectors.

Reagents:

Monomer: Acrylic acid-d4.[1][2][5][6][7][8]

CTA (Chain Transfer Agent): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (soluble in

dioxane/ethanol).

Initiator: AIBN (Azobisisobutyronitrile).

Solvent: 1,4-Dioxane (anhydrous).

Step-by-Step Procedure:

Stoichiometry: Target DP (Degree of Polymerization) = 100.

Ratio: [Monomer] : [CTA] : [Initiator] = 100 : 1 : 0.2.

Setup: In a Schlenk tube, dissolve AA-d4 (1.0 g), CTA (36 mg), and AIBN (4 mg) in Dioxane

(3 mL).

Freeze-Pump-Thaw: Perform 3 cycles to remove oxygen rigorously.

Why: RAFT agents are susceptible to oxidation, which kills the "living" character.
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Reaction: Immerse in oil bath at 70°C for 6–8 hours.

Note: Do not push to 100% conversion to avoid "dead" chains. Stop at ~80%.

Quenching: Cool rapidly in liquid nitrogen/ice bath and expose to air.

Precipitation: Dropwise addition into cold diethyl ether (excess). Filter the precipitate.

Drying: Vacuum dry at 40°C overnight.

Characterization & Analysis
NMR Spectroscopy

¹H NMR (Proton):

Expectation: Silent (no peaks) in the vinyl region (5.8–6.4 ppm) and backbone region (1.5–

2.5 ppm).

Residual Signal: Small peaks indicate incomplete deuteration or proton exchange.

²H NMR (Deuterium):

Run in non-deuterated solvent (e.g., H₂O with suppression) or solid-state NMR to confirm

backbone structure.

Kinetic Isotope Effect (KIE)
When polymerizing AA-d4, researchers may observe a Primary KIE.

Propagation Rate (

): The C-D bond is stronger than C-H. However, in polymerization, hybridization changes
from sp² to sp³. Secondary KIEs are more common here (

).

Termination: Radical recombination may be slightly slower for deuterated chains due to mass

diffusion effects.
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Troubleshooting Guide
Issue Probable Cause Corrective Action

No Polymerization Oxygen inhibition
Increase degassing time; use

Freeze-Pump-Thaw cycles.

Low Yield Inhibitor presence
Ensure fresh inhibitor removal

column is used.

Loss of Deuteration Protic solvent exchange

Use D₂O or anhydrous aprotic

solvents; avoid H₂O during

workup if -COOD is required.

Broad PDI (RAFT) Poor initiation/CTA ratio

Check [CTA]:[I] ratio (ideal is

5:1 to 10:1); ensure strictly

anaerobic conditions.

Insolubility Crosslinking

Avoid overheating (>80°C);

keep monomer concentration

<25% to prevent auto-

acceleration (gel effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1338162?utm_src=pdf-custom-synthesis
https://www.myuchem.com/products/acrylic-acid-d4-cas-285138-82-1-made-in-china
https://www.bocsci.com/acrylic-acid-d4-cas-285138-82-1-item-16425.html
https://www.myuchem.com/blogs-detail/acrylic-acid-d4-cas-285138-82-1-uses-in-mass-spectrometry-polymerization-and-materials-studies
https://www.epfl.ch/labs/lspn/wp-content/uploads/2020/04/Kinetic-Isotope-Effect-and-its-use-for-mechanism-elucidation.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/456349
https://www.sigmaaldrich.com/US/en/product/aldrich/456349
https://chemicalpoint.eu/product/acrylic-acid-d4/?lang=it
https://www.guidechem.com/encyclopedia/acrylic-acid-d4-dic112284.html
https://www.guidechem.com/dictionary/en/9003-01-4.html
https://www.researchgate.net/publication/356471783_Radiation_synthesis_of_polyacrylic_acid_nanogels_for_drug_delivery_applications_-_post-synthesis_product_colloidal_stability
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588034/
https://www.benchchem.com/product/b1338162#polymerization-of-acrylic-acid-d4
https://www.benchchem.com/product/b1338162#polymerization-of-acrylic-acid-d4
https://www.benchchem.com/product/b1338162#polymerization-of-acrylic-acid-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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